Cas no 824968-21-0 (1H-Pyrazolo[4,3-c]isoquinoline, 5-phenyl-3-(trifluoromethyl)-)

• Product name: 1H-Pyrazolo[4,3-c]isoquinoline, 5-phenyl-3-(trifluoromethyl)-
• CAS No: 824968-21-0
• MF: C₁₇H₁₀N₃F₃
• MW: 313.2766
• CID: 689707
• PubChem ID: 11426971

1H-Pyrazolo[4,3-c]isoquinoline, 5-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-c]isoquinoline, 5-phenyl-3-(trifluoromethyl)-
• 5-phenyl-3-(trifluoromethyl)-2H-pyrazolo[4,3-c]isoquinoline
• DTXSID30465587
• 5-phenyl-3-trifluoromethyl-1H-pyrazolo[4,3-c]isoquinoline
• SCHEMBL4710883
• 824968-21-0

• Inchi： InChI=1S/C17H10F3N3/c18-17(19,20)16-15-14(22-23-16)12-9-5-4-8-11(12)13(21-15)10-6-2-1-3-7-10/h1-9H,(H,22,23)
• InChI Key： FQBRDECXZYPASU-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NC3=C(NN=C3C4=CC=CC=C42)C(F)(F)F

Computed Properties

• Exact Mass: 313.08268182g/mol
• Monoisotopic Mass: 313.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 41.6Ų